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Compound of Interest

Compound Name: Dextrorphan

Cat. No.: B195859 Get Quote

This document provides essential safety and logistical information for the proper disposal of

Dextrorphan in a laboratory setting. The following step-by-step guidance is intended for

researchers, scientists, and drug development professionals to ensure safe handling and

compliance with regulatory requirements. Dextrorphan is the primary active metabolite of

Dextromethorphan, a commonly used cough suppressant.[1] For the purposes of safe disposal,

procedures applicable to Dextromethorphan should be followed for Dextrorphan due to their

close chemical relationship and similar toxicological profiles.

Regulatory Compliance
The disposal of Dextrorphan is governed by federal, state, and local regulations. It is crucial to

manage this substance as a potentially hazardous chemical waste.

Environmental Protection Agency (EPA): Under the Resource Conservation and Recovery

Act (RCRA), pharmaceutical waste that is toxic or harmful to the environment must be

managed as hazardous waste.[2][3] Safety Data Sheets (SDS) for the related compound,

Dextromethorphan, indicate that it is "Toxic if swallowed" and "Toxic to aquatic life with long

lasting effects," necessitating its disposal as hazardous waste. As a critical rule, do not

discharge Dextrorphan or its containers into sewer systems.[3][4]

Drug Enforcement Administration (DEA): While Dextrorphan is not currently a federally

scheduled controlled substance in the United States, its handling and disposal should be

conducted securely to prevent diversion. Some states may have specific regulations. If

Dextrorphan is mixed with or used in conjunction with a DEA-controlled substance, the

entire mixture must be disposed of according to DEA regulations, which require that the
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substance be rendered "non-retrievable".[5][6] This typically involves incineration or chemical

digestion.[6][7]

Experimental Protocols: Standard Disposal
Procedure
The following protocol outlines the standard operating procedure for the disposal of

Dextrorphan waste in a laboratory environment.

1. Personal Protective Equipment (PPE):

Before handling Dextrorphan, ensure appropriate PPE is worn, including safety glasses,

chemical-resistant gloves, and a lab coat.[4] In case of dust generation, respiratory

protection is required.

2. Waste Segregation and Containment:

Do not mix Dextrorphan waste with other waste streams.

Collect all Dextrorphan waste, including pure substance, contaminated materials (e.g.,

pipette tips, gloves, paper towels), and spill cleanup residues, in a dedicated, leak-proof, and

sturdy container.[8][9]

For the original container, if it is to be discarded, it should be treated as hazardous waste.

For empty containers, the first one to three rinses must be collected and disposed of as

hazardous waste.[8]

3. Labeling:

Clearly label the waste container with a "Hazardous Waste" label.

Specify the contents: "Dextrorphan Waste" and list any other chemical constituents.

Indicate the associated hazards (e.g., "Toxic").

Ensure the date of waste accumulation is recorded on the label.
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4. Storage:

Store the sealed hazardous waste container in a designated, secure, and well-ventilated

area, away from incompatible materials.[10]

The storage area should be a locked cabinet or a room with restricted access.

Liquid waste containers must be stored in secondary containment to prevent spills.[8]

5. Arrange for Disposal:

Contact your institution's Environmental Health & Safety (EHS) office to schedule a pickup

for the hazardous waste.[11] EHS is responsible for coordinating with licensed hazardous

waste disposal vendors.

Do not attempt to dispose of the waste yourself. The approved method for final disposal is

typically through a licensed chemical destruction plant or by controlled incineration.[4]

6. Documentation:

Maintain a log of the Dextrorphan waste generated, including quantities and dates of

accumulation.

Retain all disposal records, including the certificate of destruction provided by the disposal

vendor, for a minimum of three years.[11] If DEA regulations apply, two witnesses must sign

off on the disposal log (e.g., DEA Form 41).[5]

Data Presentation: Acute Toxicity
To underscore the importance of proper handling and disposal, the following table summarizes

acute toxicity data for the related compound, Dextromethorphan.
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Animal
Route of
Administration

LD50 (Lethal Dose,
50%)

Reference

Rat Oral 116 mg/kg [10]

Mouse Oral 210 mg/kg [10]

Mouse Intravenous 34 mg/kg [12]

Cat Intravenous 19.8 mg/kg [12]

Mandatory Visualization
The following diagram illustrates the decision-making workflow for the proper disposal of

Dextrorphan waste from a research laboratory.
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Caption: Dextrorphan Waste Disposal Workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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